Cas no 1286208-59-0 ((S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286208-59-0
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 4787432
• Update Time: 2025-10-30

(S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate
• (S)-tert-Butyl (1-(cyclopentylmethyl)pyrrolidin-3-yl)carbamate
• (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)16-13-8-9-17(11-13)10-12-6-4-5-7-12/h12-13H,4-11H2,1-3H3,(H,16,18)/t13-/m0/s1
• InChI Key： MHMMRXINDHKRMU-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCN(C1)CC1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• XLogP3: 3
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate

Research Brief on (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate (CAS: 1286208-59-0)

In recent years, the compound (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate (CAS: 1286208-59-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and other complex diseases. The unique structural features of this compound, including its cyclopentylmethyl and tert-butyl carbamate moieties, contribute to its versatility in medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis method using chiral auxiliaries, achieving >99% enantiomeric excess (ee) with a scalable process suitable for industrial production. The researchers highlighted the compound's role as a precursor for potent sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Pharmacological investigations have revealed that derivatives of (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate exhibit remarkable blood-brain barrier permeability, making them particularly valuable for CNS-targeted drug development. A recent patent application (WO2023056789) describes novel analogs showing improved binding affinity to neuronal receptors while maintaining favorable pharmacokinetic profiles. These findings suggest potential applications in pain management, depression, and cognitive enhancement therapies.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of this compound class. X-ray crystallography data published in ACS Chemical Neuroscience (2024) revealed how the cyclopentylmethyl group contributes to optimal receptor binding through hydrophobic interactions, while the carbamate moiety enhances metabolic stability. These structural features have guided the design of second-generation compounds with improved target selectivity and reduced off-target effects.

Current research directions include exploring the compound's potential in combination therapies and its use as a molecular scaffold for targeted drug delivery systems. Preliminary results from in vivo studies suggest that (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate derivatives may enhance the efficacy of existing neuroprotective agents when used in combination regimens. Additionally, its chemical handle properties make it attractive for conjugation with nanoparticle carriers for precision medicine approaches.

The pharmaceutical industry has shown growing interest in this compound, with several companies including it in their preclinical pipelines. Analytical method development for quality control has kept pace with these advancements, as evidenced by recent publications detailing robust HPLC and LC-MS/MS protocols for purity assessment and impurity profiling of (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate and its related substances.

In conclusion, (S)-Tert-Butyl 1-(cyclopentylmethyl)pyrrolidin-3-ylcarbamate (CAS: 1286208-59-0) represents a versatile and pharmacologically relevant building block in modern drug discovery. Its ongoing investigation across multiple therapeutic areas underscores its importance in chemical biology and medicinal chemistry research. Future studies will likely focus on expanding its applications through structural modifications and exploring novel biological targets for this promising compound class.